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Introduction

ERD-3111 is a potent and orally active Proteolysis Targeting Chimera (PROTAC) designed to
degrade the Estrogen Receptor Alpha (ERa).[1][2][3] As a heterobifunctional molecule, ERD-
3111 recruits an E3 ubiquitin ligase to the ERa protein, leading to its ubiquitination and
subsequent degradation by the proteasome.[4] This mechanism of action makes ERD-3111 a
promising therapeutic candidate for ER-positive (ER+) breast cancers, including those with
mutations in the ESR1 gene that confer resistance to standard endocrine therapies.[1][5]
Preclinical studies in mouse xenograft models have demonstrated that ERD-3111 can lead to
tumor regression and complete inhibition of tumor growth.[1][5][6][7][8]

These application notes provide a summary of the recommended dosage and a detailed
protocol for in vivo mouse studies using ERD-3111, based on available preclinical data.
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Table 1: Summary of ERD-3111 In Vivo Efficacy in Mouse Xenograft Models

ERD-3111 Tumor
Mouse Treatment Treatment
Dosage . Growth Reference
Model Frequency Duration .
(Oral) Inhibition
Parental
MCF-7
. » Complete
Xenograft 10 mg/kg Daily Not Specified o [L]51[6117118]
Inhibition
(Wild-Type
ERQ)
ESR1-
Mutated 10 mg/k Dail Not Specified Complete (1151617118l
m ai ot Specifie
MCE-7 9 Y P Inhibition
Xenograft

Experimental Protocols

1. Formulation of ERD-3111 for Oral Administration

A recommended formulation for the oral administration of ERD-3111 in mice at a dosage of 10
mg/kg is as follows:

5% DMSO

30% PEG300

5% Tween 80

60% Saline/PBS/ddH20

For detailed instructions on preparing the formulation, please refer to the manufacturer's
guidelines.

2. MCF-7 Xenograft Mouse Model Protocol
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This protocol outlines the key steps for establishing an MCF-7 xenograft model and evaluating
the in vivo efficacy of ERD-3111.

a. Animal Model:

e Female immunodeficient mice (e.g., BALB/c nude or NSG) are recommended.

e Mice should be acclimated for at least one week before the start of the experiment.

b. Cell Culture:

o MCEF-7 cells (or the desired ESR1-mutated variant) should be cultured in appropriate media
(e.g., DMEM with 10% FBS and 1% penicillin-streptomycin) under standard conditions
(37°C, 5% COz).

o Cells should be harvested during the exponential growth phase for implantation.

c. Tumor Implantation:

e Resuspend the harvested MCF-7 cells in a 1:1 mixture of sterile PBS and Matrigel.

e Subcutaneously inject 1 x 107 cells in a volume of 100-200 pL into the flank of each mouse.

o To support the growth of these estrogen-dependent tumors, an estrogen pellet (e.g., 0.72 mg
17B-estradiol) should be implanted subcutaneously a few days prior to or on the day of tumor
cell injection.

d. ERD-3111 Administration:

e Once the tumors reach a palpable size (e.g., 100-200 mm?), randomize the mice into
treatment and vehicle control groups.

o Administer ERD-3111 or the vehicle control orally (e.g., by gavage) at the desired dosage
and frequency (e.g., 10 mg/kg, daily).

e. Monitoring and Endpoints:
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e Measure tumor volume using calipers at regular intervals (e.g., twice weekly). Tumor volume
can be calculated using the formula: (Length x Width2)/2.

o Monitor the body weight of the mice to assess toxicity.
e At the end of the study, euthanize the mice and excise the tumors.

o Tumor tissue can be used for downstream analyses such as Western blotting to confirm ERa
degradation, immunohistochemistry, and pharmacokinetic/pharmacodynamic (PK/PD)
studies.

Mandatory Visualization
Signaling Pathway of ERD-3111 Action

The following diagram illustrates the mechanism of action of ERD-3111 as a PROTAC for the
degradation of ERa.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15543644/docs?utm_src=pdf-body#application-notes-and-protocols-for-erd-3111-in-in-vivo-mouse-studies
https://www.benchchem.com/product/b15543644/docs?utm_src=pdf-body#application-notes-and-protocols-for-erd-3111-in-in-vivo-mouse-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543644?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

ERD-3111 (PROTAC)

inds

Tumor Cell

Estrogen Receptor o

(ER) E3 Ubiquitin Ligase

Ternary Complex

DNA (Estrogen Response Elemenl)j

}romotes

Gene Transcription <-
(Cell Proliferation, Survival)

Inhibition of
Transcription

(ERa-PROTAC-E3 Ligase)

biquitination

—————————— Ubiquitinated ERa

Proteasome

Degradation

I
Degraded ERa
(Peptides)

Click to download full resolution via product page

Caption: Mechanism of ERD-3111-mediated ERa degradation.

Experimental Workflow for In Vivo Efficacy Study

The following diagram outlines the workflow for conducting an in vivo study to evaluate the

efficacy of ERD-3111.
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Caption: Workflow for ERD-3111 in vivo efficacy studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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